Cas no 1311280-01-9 (1-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone)

• Product Name: 1-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone
• CAS No: 1311280-01-9
• MF: C₁₆H₁₅F₃N₂O
• MW: 308.298314332962
• MDL: MFCD19981356
• CID: 4587574
• Update Time: 2025-05-21

1-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone

• MDL： MFCD19981356
• Inchi： 1S/C16H15F3N2O/c1-10(22)11-4-6-12(7-5-11)14-8-13(16(17,18)19)9-15(20-14)21(2)3/h4-9H,1-3H3
• InChI Key： SPUGYYXXQRGIKI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C2=NC(N(C)C)=CC(C(F)(F)F)=C2)C=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone

Compound CAS No. 1311280-01-9: 1-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone

The compound with CAS No. 1311280-01-9, known as 1-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological properties. Recent studies have highlighted its role in pharmacological research, particularly in the development of novel therapeutic agents.

The chemical structure of this compound is characterized by a pyridine ring substituted with a dimethylamino group and a trifluoromethyl group. The pyridine ring is further connected to a phenyl group, which is linked to an ethanone moiety. This combination of functional groups imparts the molecule with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. Researchers have employed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the biaryl system within the molecule. Additionally, advancements in catalytic asymmetric synthesis have provided new avenues for the enantioselective preparation of this compound, which is crucial for exploring its stereochemical effects in biological systems.

The biological activity of 1-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, including those involved in inflammation, oxidative stress, and apoptosis. For instance, research published in *Nature Communications* highlighted its ability to inhibit key enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

In terms of therapeutic applications, this compound has shown promise in the treatment of chronic inflammatory conditions and neurodegenerative disorders. Its ability to cross the blood-brain barrier makes it particularly appealing for central nervous system-related therapies. Furthermore, recent studies have explored its potential as an anticancer agent, with findings indicating selective cytotoxicity against cancer cell lines while sparing normal cells.

The synthetic versatility of this compound is another area that has attracted significant research interest. Its modular structure allows for easy substitution and modification of functional groups, enabling researchers to explore a wide range of analogs with diverse biological activities. For example, substituting the ethanone moiety with other ketones or aldehydes has been shown to significantly alter the molecule's pharmacokinetic properties.

From an industrial perspective, the synthesis and characterization of this compound are facilitated by modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These tools enable precise determination of the compound's molecular weight, purity, and stereochemistry, ensuring its quality for both research and commercial applications.

In conclusion, CAS No. 1311280-01-9, or 1-[4-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone, represents a cutting-edge molecule with multifaceted applications in pharmaceutical research and beyond. Its unique chemical structure, coupled with recent advancements in synthetic and analytical chemistry, positions it as a key player in the development of innovative therapeutic agents.